Cas no 1262000-24-7 (2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine)

• Product Name: 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine
• CAS No: 1262000-24-7
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD18323828
• CID: 5207258
• Update Time: 2026-03-06

2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine
• N,N-Dimethyl-4-(4-oxo-1H-pyridin-2-yl)benzenesulfonamide

• MDL： MFCD18323828
• Inchi： 1S/C13H14N2O3S/c1-15(2)19(17,18)12-5-3-10(4-6-12)13-9-11(16)7-8-14-13/h3-9H,1-2H3,(H,14,16)
• InChI Key： OGGWCAJAGJBVJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CC(C=CN2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 507
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine

Recent Advances in the Study of 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine (CAS: 1262000-24-7)

The compound 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine (CAS: 1262000-24-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine, which contribute to its ability to interact with specific biological targets. The compound's sulfamoyl and hydroxypyridine moieties are particularly noteworthy, as they enable interactions with enzymes and receptors involved in various disease pathways. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under physiological conditions.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. For instance, it has shown potent inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Additionally, preliminary toxicity studies indicate a favorable safety profile, suggesting its potential for further development as a therapeutic agent. These findings are supported by recent publications in high-impact journals, which have explored the compound's mechanism of action and structure-activity relationships in detail.

One of the most exciting developments is the application of 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine in drug discovery programs targeting neurodegenerative diseases. Researchers have found that the compound can modulate key pathways involved in protein misfolding and aggregation, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases. This has opened new avenues for the development of small-molecule therapeutics that could potentially slow or halt disease progression.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these characteristics while maintaining its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-N,N-Dimethylsulfamoylphenyl)-4-hydroxypyridine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will likely focus on refining its pharmacological profile and exploring its potential in combination therapies.